BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Profiling of 4-
(1H-Pyrazol-3-yl)morpholine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(1H-Pyrazol-3-yl)morpholine
CAS No.: 474656-47-8
Cat. No.: B1288522
Get Quote
. J

Chemical Identity & Significance

4-(1H-Pyrazol-3-yl)morpholine is a critical fragment scaffold often employed in the design of
kinase inhibitors (e.g., JAK, Aurora kinase) due to its ability to function as a hinge-binder mimic.
Its structure combines the hydrogen-bond donor/acceptor properties of the pyrazole ring with
the solubilizing, metabolic "handle" of the morpholine moiety.

IUPAC Name: 4-(1H-pyrazol-3-yl)morpholine[1]
e CAS Number: 474656-47-8

¢ Molecular Formula:
[2]
¢ Molecular Weight: 153.18 g/mol [2]

 Structural Character: Amphoteric heterocycle. The morpholine nitrogen, attached to the
aromatic pyrazole C3 position, exhibits aniline-like electronic delocalization, significantly
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reducing its basicity compared to free morpholine.

Physicochemical Profile

Understanding the ionization and lipophilicity of this molecule is the prerequisite for all solubility
experiments.

Value
Property . . Implications for Handling
(Experimental/Predicted)

Hydrophilic. Favorable

aqueous solubility; low
LogP -0.6 +0.3 permeability risk in PAMPA

assays without structural

modification.

Deprotonates only under
pKa (Acidic) ~14.0 (Pyrazole -NH) strongly basic conditions (pH >
12).

Protonates in acidic media (pH

pKa (Basic) ~2.5 - 3.0 (Pyrazole -N=) < 3), significantly increasing
solubility.
Good potential for membrane
TPSA ~41 A2 N ,
permeability despite low LogP.
Indicates a stable crystalline
Melting Point 145-150 °C lattice; thermally stable in solid

state.
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Critical Insight: The morpholine nitrogen is not the primary basic center. Due to conjugation with

the pyrazole ring, its lone pair is delocalized. The primary protonation site is the pyrazole

nitrogen.

Solubility Profiling
Solvent Compatibility Matrix

This compound exhibits "inverted" solubility behavior compared to lipophilic drugs.

Solvent System Solubility Rating Usage Recommendation

. Primary Stock. Stable at
DMSO High (>50 mM)

-20°C.
] Suitable for intermediate
Methanol/Ethanol Moderate to High o
dilutions.
Soluble due to polarity, but
Water (Neutral pH) Moderate may crash out at high

concentrations (>10 mM).

Protonation driven. Ideal for
0.1 M HCI (pH 1) Very High dissolving stubborn

particulates during purification.

Standard assay buffer; ensure
PBS (pH 7.4) Moderate DMSO cosolvent < 1% if

solubility is borderline.

Protocol: Thermodynamic Equilibrium Solubility

Objective: Determine the saturation solubility in PBS (pH 7.4) to validate assay suitability.

Workflow:
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e Preparation: Weigh 5 mg of solid compound into a 1.5 mL microcentrifuge tube.
o Addition: Add 500 L of PBS (pH 7.4).

o Agitation: Shake at 750 rpm at 25°C for 24 hours. Do not vortex violently as this may create
supersaturated metastable states.

o Separation: Centrifuge at 15,000 rpm for 10 minutes to pellet undissolved solid.

e Quantification: Analyze the supernatant via HPLC-UV (254 nm) against a standard curve
prepared in DMSO.

Protocol Visualization

The following diagram illustrates the decision logic for solubility testing, distinguishing between
Kinetic (high throughput) and Thermodynamic (gold standard) methods.
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Caption: Decision tree for selecting Kinetic vs. Thermodynamic solubility workflows based on
research stage.

Stability Profile
Degradation Mechanisms
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While the pyrazole ring is robust, the morpholine moiety and the C-N linkage present specific
vulnerabilities under stress.

o Oxidative N-Dealkylation: The morpholine ring is susceptible to oxidative attack (e.g., by
cytochrome P450s or peroxide impurities in excipients), leading to ring opening or N-oxide
formation.

o Photolytic Instability: The conjugated system (pyrazole + lone pair donation) absorbs UV
light. Prolonged exposure to ambient light in solution can induce photo-oxidation.

o Hydrolysis: The C-N bond connecting the pyrazole and morpholine is electronically similar to
an amide/amidine. It is generally stable to hydrolysis at neutral pH but may cleave under
reflux in strong acid/base.

Stability Protocol: Forced Degradation (Stress Testing)

Objective: Identify degradation products and shelf-life risks.
Step-by-Step Methodology:
o Stock Prep: Prepare a 1 mM solution in 50:50 Acetonitrile:Water.

e Stress Conditions:

(¢]

Acid:[3] Add 0.1 M HCI, heat at 60°C for 4 hours.

[¢]

Base: Add 0.1 M NaOH, heat at 60°C for 4 hours.

Oxidation: Add 3%

o

, incubate at RT for 4 hours.

[e]

Thermal: Heat solution to 80°C for 24 hours (no pH modifier).
e Quenching: Neutralize acid/base samples; reduce peroxide with sodium thiosulfate.

e Analysis: Inject onto LC-MS (C18 column, Gradient 5-95% ACN). Look for M+16 (N-oxide) or
M-87 (loss of morpholine) peaks.
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Degradation Pathway Visualization
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(MW 153.18)
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Caption: Primary degradation pathways under forced stress conditions. Oxidative N-oxide
formation is the primary risk factor.

Storage & Handling Recommendations

Based on the physicochemical profile, the following handling standards are required to
maintain compound integrity:

e Solid State: Store at -20°C in a desiccator. The compound is hygroscopic due to the
morpholine ether oxygen and pyrazole NH.

e Solution Storage:
o DMSO stocks (10-50 mM) are stable for >6 months at -20°C.
o Avoid freeze-thaw cycles >5 times. Aliquot stocks upon initial dissolution.

e Formulation: For animal dosing, avoid pure agueous vehicles if concentration >5 mg/mL is
needed. Use 5% DMSO / 40% PEG400 / 55% Water or 0.5% Methylcellulose suspension.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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